Cas no 5617-70-9 (6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione)

6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione structure
5617-70-9 structure
Product Name:6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione
CAS No:5617-70-9
MF:C8H10O4
MW:170.162602901459
MDL:MFCD00042796
CID:85405
PubChem ID:79720
Update Time:2025-09-23

6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione Chemical and Physical Properties

Names and Identifiers

    • 6,6-Dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione
    • 6,6-dimethyl-5,7-dioxaspiro(2.5)octane-4,8-dione,
    • 1,1-Cyclopropanedicarboxylic acid cycl-isopropylidene ester~cycl-Isopropylidene 1,1-cyclopropanedicarboxylate
    • 6,6-Dimethyl-5,7-dioxaspiro[2.5]octan-4,8-dione
    • Cyclopropane-1,1-dicarboxylic Acid cycl-Isopropylidene Ester
    • cycl-Isopropylidene Cyclopropane-1,1-dicarboxylate
    • 6,6-Dimethyl-5,7-dioxaspiro(2.5)octane-4,8-dione
    • AXJVPXNVESYGDT-UHFFFAOYSA-N
    • 5,7-Dioxaspiro[2.5]octane-4,8-dione, 6,6-dimethyl-
    • 5,7-Dioxaspiro[2.5]octane-4,8-dione,6,6-dimethyl-
    • 6,6-dimethyl-5,7-dioxaspiro[2,5]octane-4,8-dione
    • 6,6-dimethyl-5,7-dioxaspiro(2,5)octane-4,8-dione
    • 6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione
    • MDL： MFCD00042796
    • Inchi： 1S/C8H10O4/c1-7(2)11-5(9)8(3-4-8)6(10)12-7/h3-4H2,1-2H3
    • InChI Key： AXJVPXNVESYGDT-UHFFFAOYSA-N
    • SMILES： O1C(C)(C)OC(C2(C1=O)CC2)=O
    • BRN： 1241835

Computed Properties

  • Exact Mass: 170.05800
  • Monoisotopic Mass: 170.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.29
  • Melting Point: 63-65 °C (lit.)
  • Boiling Point: 396.8°Cat760mmHg
  • Flash Point: 215.9°C
  • Refractive Index: 1.501
  • Solubility: DMF: soluble(lit.)
  • PSA: 52.60000
  • LogP: 0.60270
  • Solubility: Not determined

6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • Safety Term：S22;S24/25

6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM139055-100g
6,6-dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione
 5617-70-9 95%
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 $511 2021-08-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155584-1G
6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155584-200mg
6,6-Dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione
 5617-70-9 >98.0%(GC)
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155584-5G
6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione
 5617-70-9 >98.0%(GC)
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 ¥580.90 2023-09-03
TRC
D471415-5g
6,6-Dimethyl-5,7-dioxaspiro[2.5]octan-4,8-dione
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D471415-10g
6,6-Dimethyl-5,7-dioxaspiro[2.5]octan-4,8-dione
 5617-70-9
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 $ 196.00 2023-09-07
TRC
D471415-25g
6,6-Dimethyl-5,7-dioxaspiro[2.5]octan-4,8-dione
 5617-70-9
25g
 $ 471.00 2023-09-07
TRC
D471415-50g
6,6-Dimethyl-5,7-dioxaspiro[2.5]octan-4,8-dione
 5617-70-9
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Apollo Scientific
OR914205-5g
6,6-Dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione
 5617-70-9 99%
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 £26.00 2025-02-21
Apollo Scientific
OR914205-25g
6,6-Dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione
 5617-70-9 99%
25g
 £105.00 2025-02-21

6,6-Dimethyl-5,7-dioxaspiro2.5octan-4,8-dione Related Literature

  • 1. Bicyclo[3.3.0]octenones in synthesis. A new synthesis of (±)-cedrene using sequential inter- and intra-molecular Michael reactions
    Michael Horton,Gerald Pattenden J. Chem. Soc. Perkin Trans. 1 1984 811

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